Cas no 100553-56-8 (Pyridine,3-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-)

• Product Name: Pyridine,3-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• CAS No: 100553-56-8
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 147943
• PubChem ID: 180886
• Update Time: 2025-04-19

Pyridine,3-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• PMNI
• 3-[[(2Z)-2-(nitromethylidene)imidazolidin-1-yl]methyl]pyridine
• 1-(pyridin-3-yl-methyl)-2-nitromethylene-imidazolidine
• 100553-56-8
• 1-(5-pyridylmethyl)-2-(nitromethylene)imidazolidine
• DTXSID301204175
• PWHOPRHAWMKNIM-UHFFFAOYSA-N
• 3-[[2-(Nitromethylene)-1-imidazolidinyl]methyl]pyridine

• Inchi： 1S/C10H12N4O2/c15-14(16)8-10-12-4-5-13(10)7-9-2-1-3-11-6-9/h1-3,6,8,12H,4-5,7H2
• InChI Key： PWHOPRHAWMKNIM-UHFFFAOYSA-N
• SMILES： [O-][N+](C=C1NCCN1CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 220.09616
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 71.3